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Compound of Interest

Compound Name: 2-Fluorobenzohydrazide

Cat. No.: B1295203

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-fluorobenzohydrazide in a laboratory setting. Researchers,
scientists, and drug development professionals should adhere to these guidelines to mitigate
risks and ensure a safe working environment.

Chemical Identifier:
o Name: 2-Fluorobenzohydrazide
e Synonyms: 2-Fluorobenzoylhydrazine, 2-Fluorobenzoic hydrazide

o CAS Number: 446-24-2[1][2]

Hazard Summary and Precautionary Measures

2-Fluorobenzohydrazide is classified as a hazardous substance. The primary hazards
include:

 Skin Irritation: Causes skin irritation.[2][3]
o Eye Irritation: Causes serious eye irritation.[2][3]
o Respiratory Irritation: May cause respiratory irritation.[2][3]

Signal Word: Warning[2][3]
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Hazard Statements: H315, H319, H335[2][3]
Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[2]

Due to these hazards, it is imperative to handle 2-fluorobenzohydrazide with appropriate

engineering controls and personal protective equipment.

Quantitative Data

The following table summarizes the key quantitative data for 2-fluorobenzohydrazide.

Property Value Source
Molecular Formula C7H7FN20 [1]
Molecular Weight 154.14 g/mol [1112][3]
Melting Point 70-75 °C [11[2][4]
Appearance White to pale brown powder [4]

Occupational Exposure Limits Not established. Handle with
(OELs) caution.

Note on Occupational Exposure Limits (OELSs): Specific Permissible Exposure Limits (PELS) or
Threshold Limit Values (TLVs) for 2-fluorobenzohydrazide have not been established. In the
absence of specific OELs, it is crucial to handle this compound with a high degree of caution to
minimize any potential exposure. For hydrazine and its derivatives, stringent exposure limits
are typically applied; for instance, the OSHA PEL for hydrazine is 1 ppm as an eight-hour time-
weighted average (TWA).[5][6]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and disposal of 2-
fluorobenzohydrazide.

Receiving and Storage

« Inspection: Upon receipt, inspect the container for any damage or leaks.
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» Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[7] The container should be tightly closed.[4]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-fluorobenzohydrazide:

PPE Category

Specification

Rationale

Hand Protection

Nitrile gloves (minimum 8 mil
thickness). For extended
contact or immersion, consider
heavier-duty gloves or double-

gloving.

Protects against skin irritation
and potential absorption. Nitrile
offers good resistance to a

range of chemicals.

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield is
recommended when there is a

risk of splashing.

Protects against serious eye

irritation from dust or splashes.

Respiratory Protection

A NIOSH-approved N95 dust
mask is the minimum
requirement for handling small
quantities in a well-ventilated
area. For larger quantities or in
situations where dust
generation is likely, a respirator
with a combination of organic
vapor and particulate

cartridges is recommended.

Prevents respiratory tract

irritation from airborne powder.

Protective Clothing

A buttoned lab coat, long
pants, and closed-toe shoes

are required.

Provides a barrier against skin
contact.

Experimental Protocols

a. Weighing 2-Fluorobenzohydrazide Powder:
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o Preparation: Before handling the powder, ensure you are wearing all the required PPE.

e Location: Whenever possible, weigh the powder inside a certified chemical fume hood to
minimize inhalation exposure.

e Procedure:
o Place a tared weigh boat or container on the balance.

o Carefully transfer the desired amount of 2-fluorobenzohydrazide to the container using a
clean spatula.

o Avoid creating dust. If dust is generated, allow it to settle within the fume hood before
proceeding.

o Once the desired weight is obtained, securely close the primary container of 2-
fluorobenzohydrazide.

o Clean any residual powder from the spatula and the weighing area using a cloth
dampened with a suitable solvent (e.g., 70% ethanol), followed by a dry cloth. Dispose of
the cleaning materials as hazardous waste.

b. Preparing a Solution of 2-Fluorobenzohydrazide:

o Preparation: All solution preparation should be conducted in a chemical fume hood while
wearing appropriate PPE.

e Procedure:
o Add the desired solvent to a suitable flask.

o Slowly add the pre-weighed 2-fluorobenzohydrazide powder to the solvent while stirring
to facilitate dissolution.

o If necessary, gently warm the solution to aid dissolution, keeping in mind the flammability
of the solvent.
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o Once the solid is fully dissolved, cap the flask and label it clearly with the chemical name,
concentration, solvent, date, and your initials.

Spill and Decontamination Plan

a. Spill Cleanup:
o Small Spills (Solid):

Alert others in the immediate area.

o

o Wearing appropriate PPE, gently cover the spill with a damp paper towel to avoid raising
dust.

o Carefully scoop the material into a labeled, sealable container for hazardous waste.

o Decontaminate the area with a suitable solvent (e.g., 70% ethanol) and then with soap
and water.

o Collect all cleanup materials in a sealed bag for hazardous waste disposal.

e Large Spills:

o

Evacuate the area immediately.

[¢]

Alert your supervisor and the institutional Environmental Health and Safety (EHS)
department.

[¢]

Prevent entry into the affected area.

o

Follow the instructions of the trained emergency response personnel.
b. Decontamination:

» Equipment: Decontaminate glassware and equipment by rinsing with a suitable solvent,
followed by washing with soap and water.

o Work Surfaces: At the end of each work session, wipe down the work area in the fume hood
with a damp cloth, followed by a dry one. Dispose of the cleaning materials as hazardous
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waste.

Disposal Plan

2-Fluorobenzohydrazide is a halogenated organic compound and must be disposed of as

hazardous waste.

» Waste Segregation: Do not mix 2-fluorobenzohydrazide waste with non-halogenated

organic waste.[8]
e Waste Collection:

o Solid Waste: Collect solid 2-fluorobenzohydrazide, contaminated weigh paper, gloves,
and other contaminated disposable items in a clearly labeled, sealed container for
"Halogenated Organic Solid Waste."

o Liquid Waste: Collect solutions of 2-fluorobenzohydrazide in a designated, labeled, and
sealed container for "Halogenated Organic Liquid Waste."

» Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows for handling 2-fluorobenzohydrazide

safely.
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Caption: Workflow for Safe Handling of 2-Fluorobenzohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-fluorobenzohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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